Cas no 2228984-57-2 (4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate)

• Product Name: 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate
• CAS No: 2228984-57-2
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 6056671
• PubChem ID: 165701915
• Update Time: 2025-05-21

4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate
• EN300-2002194
• 2228984-57-2

• Inchi： 1S/C9H12N2O4S/c1-11-4-5-14-9-3-2-7(6-8(9)11)15-16(10,12)13/h2-3,6H,4-5H2,1H3,(H2,10,12,13)
• InChI Key： KKZMAKYXCFLKFE-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC2=C(C=1)N(C)CCO2

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.2Ų

Additional information on 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate

Professional Introduction to 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate (CAS No. 2228984-57-2)

4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by its CAS number 2228984-57-2, belongs to the benzoxazinone class of molecules, which are known for their diverse pharmacological properties. The presence of a sulfamate functional group in its molecular structure suggests that it may exhibit interesting interactions with biological targets, making it a promising candidate for further investigation.

The chemical structure of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate consists of a fused ring system containing an oxygen atom and a nitrogen atom, which is typical for benzoxazine derivatives. The sulfamate group (-SO₂NH₂) is attached to the benzoxazine ring at the 6-position, and the presence of a methyl group at the 4-position further modifies its electronic and steric properties. This structural arrangement can influence the compound's solubility, reactivity, and biological activity.

In recent years, there has been growing interest in exploring the pharmacological potential of benzoxazine derivatives due to their ability to interact with various biological targets. Research has shown that these compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The sulfamate group in particular has been identified as a key moiety that can enhance binding affinity to certain enzymes and receptors. This has led to extensive studies aimed at developing novel sulfamate-containing compounds as therapeutic agents.

One of the most compelling aspects of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate is its potential as a lead compound for drug discovery. The benzoxazine core provides a scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Additionally, the sulfamate group offers opportunities for further derivatization to enhance bioavailability and target specificity. Recent studies have demonstrated that sulfamate-containing compounds can inhibit various kinases and other enzymes involved in cancer progression. For instance, derivatives of benzoxazine sulfamates have shown promise in preclinical trials as inhibitors of tyrosine kinases, which are critical in signal transduction pathways associated with tumor growth.

The synthesis of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the benzoxazine ring through cyclization reactions involving appropriately substituted phenols and ketones. Subsequent functionalization introduces the sulfamate group, which often involves nucleophilic substitution or oxidation-reduction reactions depending on the synthetic route chosen.

From a computational chemistry perspective, the molecular modeling of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate has provided valuable insights into its binding interactions with biological targets. Studies using molecular dynamics simulations have revealed that the compound can form stable complexes with enzymes such as kinases and phosphodiesterases. The sulfamate group has been identified as a key interaction point, contributing to hydrogen bonding networks that stabilize the binding interface. These findings have guided the design of more potent derivatives with improved pharmacological profiles.

The biological activity of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate has been evaluated in various in vitro assays. Initial studies have shown that it exhibits inhibitory effects on certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. The sulfamate group appears to play a crucial role in these interactions by modulating enzyme activity and protein-protein interactions. Further research is ongoing to elucidate the precise mechanisms by which this compound exerts its effects.

Preclinical studies have also explored the potential therapeutic applications of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-yl sulfamate in animal models. These studies have provided preliminary evidence supporting its efficacy in reducing tumor growth and inhibiting metastasis. The compound's ability to cross the blood-brain barrier has also been investigated, raising possibilities for its use in treating central nervous system disorders. However, additional research is necessary to fully understand its safety profile and optimal dosing regimens before human clinical trials can be initiated.

The development of novel pharmaceutical agents requires not only potent biological activity but also favorable pharmacokinetic properties such as solubility, stability, and metabolic clearance. The structural features of 4-methyl-3,4-dihydro-2H-1,4-benzoxazin-6-ylyl sulfamate influence these properties significantly. The presence of polar functional groups like the sulfamate group enhances water solubility but may also affect metabolic stability. Optimization strategies are being employed to balance these competing factors while maintaining biological efficacy.

In conclusion，the exploration of 4-methyl-,3,,di,,hydro-,,-dihydr,,o-,,-2H-,,-1,,.,,-benzoxa,,zin,-6--yl sulfa,,mate (CAS No.,222898,,,-57--,) represents an exciting avenue in pharmaceutical research., Its unique chemical structure,, particularly th,e sulfa,mate group,, offers significant potential for developing novel therapeutic agents., Further studies are warranted to fully elucidate its pharmacological mechanisms and clinical applications., As our understanding o,f molecular intera,*ctions* advances,* so too will our ability* to harness* this* promising* compound* for* human health benefits.*